Cas no 851973-23-4 (Ethyl 8-fluoro-4-hydroxy-6-methoxyquinoline-3-carboxylate)

• Product Name: Ethyl 8-fluoro-4-hydroxy-6-methoxyquinoline-3-carboxylate
• CAS No: 851973-23-4
• MF: C₁₃H₁₂FNO₄
• MW: 265.237087249756
• MDL: MFCD26967944
• CID: 2092687
• PubChem ID: 68577453
• Update Time: 2025-11-01

Ethyl 8-fluoro-4-hydroxy-6-methoxyquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 8-fluoro-4-hydroxy-6-methoxyquinoline-3-carboxylate
• ethyl 8-fluoro-6-methoxy-4-oxo-1H-quinoline-3-carboxylate
• DB-297592
• 851973-23-4
• 724788-49-2
• SCHEMBL3274638
• Ethyl 8-fluoro-1,4-dihydro-6-methoxy-4-oxoquinoline-3-carboxylate
• ethyl 8-fluoro-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylate
• SB69998
• DB-187508
• ethyl 8-fluoro-6-(methoxy)-4-oxo-1,4-dihydro-3-quinolinecarboxylate
• ETHYL8-FLUORO-4-HYDROXY-6-METHOXYQUINOLINE-3-CARBOXYLATE
• AKOS024463750
• SUXMPXFHRSDPSG-UHFFFAOYSA-N

• MDL： MFCD26967944
• Inchi： 1S/C13H12FNO4/c1-3-19-13(17)9-6-15-11-8(12(9)16)4-7(18-2)5-10(11)14/h4-6H,3H2,1-2H3,(H,15,16)
• InChI Key： SUXMPXFHRSDPSG-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C(C(C(=O)OCC)=CNC=21)=O)OC

Computed Properties

• Exact Mass: 265.07503603g/mol
• Monoisotopic Mass: 265.07503603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.6Ų

Additional information on Ethyl 8-fluoro-4-hydroxy-6-methoxyquinoline-3-carboxylate

Research Brief on Ethyl 8-fluoro-4-hydroxy-6-methoxyquinoline-3-carboxylate (CAS: 851973-23-4)

Ethyl 8-fluoro-4-hydroxy-6-methoxyquinoline-3-carboxylate (CAS: 851973-23-4) is a fluorinated quinoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the quinoline family, which is known for its diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of fluorine and methoxy groups in its structure enhances its bioactivity and metabolic stability, making it a promising candidate for further research and development.

Recent studies have focused on the synthesis, characterization, and biological evaluation of Ethyl 8-fluoro-4-hydroxy-6-methoxyquinoline-3-carboxylate. Researchers have employed advanced synthetic methodologies, such as multi-step organic reactions and catalytic processes, to achieve high yields and purity of the compound. The structural elucidation has been confirmed using techniques like nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography, ensuring the accuracy of the compound's identification.

One of the key areas of investigation has been the compound's potential as an antimicrobial agent. Preliminary in vitro studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. The mechanism of action is believed to involve the inhibition of essential microbial enzymes or disruption of cell membrane integrity, although further mechanistic studies are required to confirm these hypotheses.

In addition to its antimicrobial properties, Ethyl 8-fluoro-4-hydroxy-6-methoxyquinoline-3-carboxylate has shown promise in anticancer research. Cell-based assays have revealed its ability to inhibit the proliferation of various cancer cell lines, such as breast, lung, and colon cancer. The compound's cytotoxic effects are thought to be mediated through the induction of apoptosis and cell cycle arrest, as evidenced by flow cytometry and Western blot analysis. These findings suggest its potential as a lead compound for the development of novel anticancer therapies.

Despite these promising results, challenges remain in the development of Ethyl 8-fluoro-4-hydroxy-6-methoxyquinoline-3-carboxylate as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further preclinical studies. Researchers are also exploring structural modifications to enhance its pharmacological profile and reduce any adverse effects.

In conclusion, Ethyl 8-fluoro-4-hydroxy-6-methoxyquinoline-3-carboxylate (CAS: 851973-23-4) represents a valuable scaffold in medicinal chemistry with demonstrated antimicrobial and anticancer activities. Ongoing research aims to optimize its properties and evaluate its potential in clinical settings. The compound's unique structural features and bioactivity make it a compelling subject for future studies in the field of chemical biology and pharmaceutical sciences.